2-((5-Cyano-4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(4-sulfamoylphenyl)butanamide

• Molecular Formula: C22H21N5O5S2
• Molecular Weight: 499.6 g/mol
• IUPAC Name: 2-[[5-cyano-4-(4-methoxyphenyl)-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(4-sulfamoylphenyl)butanamide
• InChI: InChI=1S/C22H21N5O5S2/c1-3-18(21(29)25-14-6-10-16(11-7-14)34(24,30)31)33-22-26-19(17(12-23)20(28)27-22)13-4-8-15(32-2)9-5-13/h4-11,18H,3H2,1-2H3,(H,25,29)(H2,24,30,31)(H,26,27,28)
• InChI Key: OCKJTCXSAFANAA-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1=CC=C(C=C1)S(=O)(=O)N)SC2=NC(=C(C(=O)N2)C#N)C3=CC=C(C=C3)OC

Description

This compound is a structurally complex small molecule featuring a pyrimidinone core substituted with a cyano group at position 5, a 4-methoxyphenyl group at position 4, and a thioether linkage to a butanamide side chain terminating in a 4-sulfamoylphenyl moiety. The presence of the 4-methoxyphenyl substituent may influence electronic properties and metabolic stability, as methoxy groups are common pharmacophores in medicinal chemistry .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares the target compound with structurally analogous molecules, focusing on key functional groups, physicochemical properties, and inferred bioactivity.

Structural Analogues

Compound 8c ():

• Structure: 2-((5-Cyano-4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(6-nitrobenzo[d]thiazol-2-yl)acetamide.
• Key Differences: Replaces the butanamide-4-sulfamoylphenyl group with a nitrobenzothiazole acetamide.
• IR data (νmax 3451 cm⁻¹ for NH, 2221 cm⁻¹ for CN) suggests similar hydrogen-bonding and electronic profiles for the shared pyrimidinone-thioether core .

N-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]thien-2-yl)-2-[(1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)thio]butanamide ():

• Structure: Features a tetrahydrobenzothiophene ring instead of the 4-methoxyphenyl-pyrimidinone system.
• Key Differences: The tetrahydrobenzothiophene group may enhance lipophilicity, affecting membrane permeability. The absence of a sulfonamide reduces solubility but increases metabolic stability in hepatic environments .

Pharmacopeial Derivatives ():

• Examples: (R)- and (S)-configured butanamides with dimethylphenoxy and tetrahydropyrimidinyl substituents.
• Key Differences: Stereochemical variations and bulky alkyl/aryl groups (e.g., diphenylhexane backbones) influence conformational flexibility and target selectivity. These derivatives prioritize enantioselective interactions, whereas the target compound’s planar sulfamoylphenyl group may favor broad-spectrum binding .

Physicochemical and Functional Comparisons

Property	Target Compound	Compound 8c ()	Tetrahydrobenzo[b]thien Derivative ()
Core Structure	Dihydropyrimidinone with thioether linkage	Dihydropyrimidinone with thioether linkage	Tetrahydrobenzothiophene with pyrimidinyl-thio linkage
Key Substituents	4-Methoxyphenyl, sulfamoylphenyl	4-Methoxyphenyl, nitrobenzothiazole	Tetrahydrobenzothiophene, methyl-pyrimidinone
Hydrogen-Bonding Capacity	High (sulfonamide NH, pyrimidinone carbonyl)	Moderate (nitro group lacks H-bond donors)	Low (no sulfonamide, fewer polar groups)
Predicted Solubility	Moderate (sulfonamide enhances aqueous solubility)	Low (nitrobenzothiazole is hydrophobic)	Low (tetrahydrobenzothiophene increases lipophilicity)

Inferred Bioactivity

• Target Compound: The sulfamoyl group is associated with carbonic anhydrase or kinase inhibition, as seen in sulfonamide-containing drugs . The 4-methoxyphenyl group may reduce oxidative metabolism, extending half-life compared to unsubstituted phenyl analogues.
• Pyrimidine Derivatives (): Fluorophenyl and methoxyphenyl substituents in similar pyrimidines exhibit antibacterial and antifungal properties via hydrogen-bonding interactions with microbial enzymes .

Research Findings and Structural Insights

• Crystal Packing (): Pyrimidine derivatives with methoxyphenyl groups demonstrate intramolecular N–H⋯N hydrogen bonds, stabilizing planar conformations. The target compound’s sulfonamide may form stronger intermolecular H-bonds, influencing crystallinity and dissolution rates .
• NMR Profiling (): Substituent-induced chemical shift changes in regions analogous to the target compound’s pyrimidinone core (e.g., δ 1700–1659 cm⁻¹ for C=O stretches) suggest that electronic effects from the cyano and sulfonamide groups could alter binding kinetics .